Alkyl ammonium ion-induced drastic emission enhancement of Eu(D-facam)3 in 1-butanol†
Chemical Communications Pub Date: 2020-10-14 DOI: 10.1039/D0CC04856A
Abstract
Drastic enhancements in both emission intensity and circular polarization of a Eu(III) complex were achieved in 1-butanol solution in the presence of alkylammonium ions.
Recommended Literature
- [1] Fate of single walled carbon nanotubes in wetland ecosystems†
- [2] Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†
- [3] Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†
- [4] Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices
- [5] Dissolution of cork biopolymers in biocompatible ionic liquids
- [6] Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†
- [7] Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy
- [8] Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–
- [9] Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach
- [10] Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†
Journal Name:Chemical Communications
research_products
-
CAS no.: 89640-58-4